Cas no 1248292-39-8 (3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid)

• Product Name: 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid
• CAS No: 1248292-39-8
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 5863551
• PubChem ID: 62397462
• Update Time: 2025-06-26

3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid
• SCHEMBL24361187
• 1248292-39-8
• EN300-1599434
• AKOS011684979

• Inchi： 1S/C8H12F2O3/c9-8(10,7(12)13)6(11)5-3-1-2-4-5/h5-6,11H,1-4H2,(H,12,13)
• InChI Key： RWZQPELZPZXWJV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C1CCCC1)O)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid

3-Cyclopentyl-2,2-Difluoro-3-Hydroxypropanoic Acid (CAS No. 1248292-39-8): A Comprehensive Overview

3-Cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid (CAS No. 1248292-39-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentyl ring, two fluorine atoms, and a hydroxypropanoic acid group. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopentyl ring in the structure of 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid provides a rigid framework that can influence the compound's conformational flexibility and binding interactions with biological targets. The presence of two fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are crucial for improving its pharmacokinetic properties. The hydroxypropanoic acid group imparts acidity and can participate in hydrogen bonding, which is important for receptor binding and biological activity.

Recent studies have explored the potential therapeutic applications of 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid in various disease models. One notable area of research is its use as a potential anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another promising application of 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid is in the treatment of metabolic disorders. A study in the European Journal of Pharmacology reported that this compound can improve insulin sensitivity and reduce glucose levels in animal models of type 2 diabetes. The mechanism underlying these effects may involve the activation of peroxisome proliferator-activated receptors (PPARs), which play a key role in glucose and lipid metabolism.

In addition to its anti-inflammatory and metabolic effects, 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid has shown potential as an antiviral agent. Research published in the Antiviral Research journal indicated that this compound can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The safety profile of 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The synthesis of 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid involves several steps, including the formation of the cyclopentyl ring, introduction of the fluorine atoms, and functionalization with the hydroxypropanoic acid group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production for pharmaceutical applications.

In conclusion, 3-cyclopentyl-2,2-difluoro-3-hydroxypropanoic acid (CAS No. 1248292-39-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, metabolic, and antiviral properties. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, positioning it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.